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Compound of Interest

Compound Name: Nicotinonitrile 1-oxide

Cat. No.: B057540 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

professional safety advice. Always consult the official Safety Data Sheet (SDS) and follow all

applicable institutional and governmental regulations before handling any chemical.

Introduction
Nicotinonitrile 1-oxide, also known as 3-Cyanopyridine N-oxide, is a heterocyclic compound

with increasing relevance in synthetic chemistry and pharmaceutical research. As its use

becomes more widespread, a thorough understanding of its safety profile, potential toxicity, and

appropriate handling procedures is paramount for the protection of laboratory personnel. This

guide provides a consolidated overview of the available safety and toxicity data for

Nicotinonitrile 1-oxide and outlines recommended handling precautions and emergency

procedures.

Hazard Identification and Classification
Nicotinonitrile 1-oxide is classified as a hazardous substance. The primary hazards are

related to its acute toxicity upon ingestion, skin contact, or inhalation, as well as its potential to

cause skin and eye irritation.[1][2]
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The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication. The aggregated GHS information for

Nicotinonitrile 1-oxide indicates the following classifications[1]:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Signal Word: Warning[2]

Pictograms:

alt text

Toxicological Profile
A comprehensive toxicological evaluation of Nicotinonitrile 1-oxide is limited by the lack of

publicly available quantitative data. Searches for specific lethal dose values (LD50) and lethal

concentration values (LC50) did not yield concrete data. The classification as "Acute Toxicity,

Category 4" for oral, dermal, and inhalation routes is based on aggregated data from suppliers

and databases.[1]

It is important to note that while a related compound, Nicotine N'-oxide, has been subject to

some toxicological assessment, suggesting it may be a detoxification product of nicotine, this

information cannot be directly extrapolated to Nicotinonitrile 1-oxide due to structural

differences.[3]
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The primary toxicological concerns are:

Acute Toxicity: Harmful effects are expected following a single, short-term exposure through

ingestion, skin contact, or inhalation.[1][2]

Irritation: The compound is known to cause irritation to the skin and serious irritation to the

eyes.[1][2] It may also cause respiratory irritation if inhaled.[2]

Due to the limited availability of detailed toxicological studies, this compound should be

handled with a high degree of caution, assuming a higher level of toxicity as a precautionary

measure.

Handling and Storage Precautions
Given the hazardous nature of Nicotinonitrile 1-oxide, stringent adherence to safety protocols

is essential.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE. The following are

general recommendations:

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are required. For

larger quantities or when there is a risk of significant exposure, additional protective clothing

may be necessary.

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood. If a fume hood is not available or if there is a risk of generating dust, a NIOSH-

approved respirator with an appropriate cartridge for organic vapors and particulates should

be used.

Safe Handling Practices
Avoid contact with skin, eyes, and clothing.
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Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Use only in a well-ventilated area, preferably a chemical fume hood.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled.

Keep the container tightly closed when not in use.

Storage
Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed to prevent moisture absorption, as the compound may be

hygroscopic.[2]

Store away from incompatible materials.

The substance should be stored under an inert atmosphere.

Experimental Protocols
Due to the absence of specific, published experimental protocols for the safety and toxicity

testing of Nicotinonitrile 1-oxide, a general protocol for handling a hazardous powdered

chemical in a research setting is provided below.

General Protocol for Safe Handling of Powdered
Nicotinonitrile 1-oxide

Preparation and Pre-handling:

Consult the Safety Data Sheet (SDS) for Nicotinonitrile 1-oxide.

Ensure a chemical fume hood is available and functioning correctly.

Assemble all necessary equipment (spatulas, weigh boats, glassware, etc.) inside the

fume hood.
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Don the appropriate Personal Protective Equipment (PPE) as outlined in section 4.1.

Weighing and Dispensing:

Perform all weighing and dispensing of the solid compound inside the chemical fume hood

to minimize inhalation exposure.

Use a draft shield on the analytical balance to prevent air currents from affecting the

measurement and dispersing the powder.

Handle the powder gently to avoid creating dust.

If transferring the powder, use a spatula and tap it gently to release the powder. Avoid

pouring, which can generate dust.

In Case of a Spill:

Alert others in the vicinity.

If the spill is small and contained within the fume hood, carefully sweep up the solid using

a brush and dustpan and place it in a sealed container for hazardous waste disposal.

For larger spills or spills outside of a fume hood, evacuate the area and follow institutional

emergency procedures.

Waste Disposal:

Dispose of all waste materials (including contaminated gloves, weigh boats, and excess

reagent) in a designated, sealed hazardous waste container.

Label the waste container clearly with the chemical name and associated hazards.

Follow all local, state, and federal regulations for hazardous waste disposal.

Post-handling:

Clean all contaminated surfaces within the fume hood.

Carefully remove PPE, avoiding self-contamination.
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Wash hands and any exposed skin thoroughly with soap and water.

Emergency Procedures
In the event of exposure, immediate action is critical.

First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water

for at least 15 minutes while removing contaminated clothing and shoes. Seek medical

attention if irritation persists.

In Case of Eye Contact: Immediately rinse the eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present

and easy to do. Continue rinsing. Seek immediate medical attention.

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Visualizations
Workflow for Handling Chemicals with Limited Toxicity
Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Risk Assessment & Mitigation

Handling & Disposal

Emergency Preparedness

Start: New Experiment with
Nicotinonitrile 1-oxide

Consult Safety Data Sheet (SDS)

Review Available Literature
for Hazard Information

Identify Gaps in Toxicity Data
(e.g., no LD50)

Assume Higher Toxicity
as a Precaution

Data is limited

Select Appropriate PPE:
- Chemical Goggles
- Resistant Gloves

- Lab Coat

Implement Engineering Controls:
- Use Chemical Fume Hood

Follow Safe Handling Protocol
(weighing, dispensing)

Have Spill Control Plan Ready

Segregate and Label
Hazardous Waste

Know Location of Eyewash,
Safety Shower, and First Aid Kit

End: Experiment Complete

Click to download full resolution via product page

Caption: Risk assessment workflow for Nicotinonitrile 1-oxide.
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First Aid Measures for Nicotinonitrile 1-oxide Exposure

Exposure Routes & Immediate Actions

First Aid Responses

Exposure to
Nicotinonitrile 1-oxide

Inhalation
(Breathing Dust/Vapor) Skin Contact Eye Contact Ingestion

(Swallowing)

1. Move to fresh air.
2. If breathing is difficult, give oxygen.
3. Seek immediate medical attention.

1. Immediately wash with soap and water for 15+ mins.
2. Remove contaminated clothing.

3. Seek medical attention if irritation persists.

1. Immediately rinse eyes with water for 15+ mins.
2. Remove contact lenses if possible.
3. Seek immediate medical attention.

1. Do NOT induce vomiting.
2. Rinse mouth with water.

3. Seek immediate medical attention.

Click to download full resolution via product page

Caption: First aid for different exposure routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Nicotinonitrile 1-oxide | C6H4N2O | CID 84686 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. WERCS Studio - Application Error [assets.thermofisher.com]

3. Analysis and Toxicological Evaluation of Nicotine Degradants and Impurities in Oral
Tobacco Products: A Case Study of on! PLUS Nicotine Pouches - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Nicotinonitrile 1-oxide: A Technical Guide to Safety,
Toxicity, and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057540#nicotinonitrile-1-oxide-safety-toxicity-and-
handling-precautions]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b057540?utm_src=pdf-body
https://www.benchchem.com/product/b057540?utm_src=pdf-body-img
https://www.benchchem.com/product/b057540?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Nicotinonitrile-1-oxide
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pmc.ncbi.nlm.nih.gov/articles/PMC11840631/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11840631/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11840631/
https://www.benchchem.com/product/b057540#nicotinonitrile-1-oxide-safety-toxicity-and-handling-precautions
https://www.benchchem.com/product/b057540#nicotinonitrile-1-oxide-safety-toxicity-and-handling-precautions
https://www.benchchem.com/product/b057540#nicotinonitrile-1-oxide-safety-toxicity-and-handling-precautions
https://www.benchchem.com/product/b057540#nicotinonitrile-1-oxide-safety-toxicity-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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